Cas no 1806818-15-4 (2,3-Dibromo-6-(difluoromethyl)pyridine-5-acetic acid)

• Product Name: 2,3-Dibromo-6-(difluoromethyl)pyridine-5-acetic acid
• CAS No: 1806818-15-4
• MF: C₈H₅Br₂F₂NO₂
• MW: 344.935607671738
• CID: 4850850
• Update Time: 2025-10-30

2,3-Dibromo-6-(difluoromethyl)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Dibromo-6-(difluoromethyl)pyridine-5-acetic acid

• Inchi： 1S/C8H5Br2F2NO2/c9-4-1-3(2-5(14)15)6(8(11)12)13-7(4)10/h1,8H,2H2,(H,14,15)
• InChI Key： ZRFZOWWAZJOFCZ-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C(F)F)C(=C1)CC(=O)O)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 2.7
• Topological Polar Surface Area: 50.2

Additional information on 2,3-Dibromo-6-(difluoromethyl)pyridine-5-acetic acid

Professional Introduction to 2,3-Dibromo-6-(difluoromethyl)pyridine-5-acetic Acid (CAS No. 1806818-15-4)

2,3-Dibromo-6-(difluoromethyl)pyridine-5-acetic acid, with the CAS number 1806818-15-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its brominated and fluoromethyl-substituted pyridine core, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structure of 2,3-dibromo-6-(difluoromethyl)pyridine-5-acetic acid consists of a pyridine ring substituted with two bromine atoms at the 2 and 3 positions, a difluoromethyl group at the 6 position, and an acetic acid moiety at the 5 position. This specific arrangement of functional groups imparts distinct reactivity and binding characteristics, making it a versatile building block for drug discovery efforts.

In recent years, the pharmaceutical industry has increasingly focused on developing novel compounds with enhanced efficacy and reduced side effects. The bromine and fluorine substituents in 2,3-dibromo-6-(difluoromethyl)pyridine-5-acetic acid play a crucial role in modulating the pharmacokinetic properties of drug candidates. These elements contribute to increased metabolic stability and improved bioavailability, which are critical factors in the design of next-generation therapeutics.

One of the most compelling applications of 2,3-dibromo-6-(difluoromethyl)pyridine-5-acetic acid is in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in numerous cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer. By serving as a key intermediate in the synthesis of kinase inhibitors, this compound aids in the creation of molecules that can selectively target and inhibit aberrant kinase activity.

Recent studies have highlighted the potential of fluorinated pyridines as pharmacophores in antiviral and antibacterial agents. The presence of a difluoromethyl group in 2,3-dibromo-6-(difluoromethyl)pyridine-5-acetic acid enhances the binding affinity of drug candidates to their biological targets. This modification is particularly effective in improving the resistance profile against enzymatic degradation, thereby extending the therapeutic window of antiviral drugs.

The acetic acid moiety in the compound's structure also contributes to its versatility. Acetate derivatives are well-known for their ability to enhance solubility and improve oral bioavailability. This feature makes 2,3-dibromo-6-(difluoromethyl)pyridine-5-acetic acid an attractive candidate for further derivatization into orally active pharmaceuticals.

In addition to its role in kinase inhibition and antimicrobial applications, 2,3-dibromo-6-(difluoromethyl)pyridine-5-acetic acid has shown promise in the development of neuroprotective agents. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by progressive neuronal loss and dysfunction. Compounds that can modulate neurotransmitter systems or protect against oxidative stress are highly sought after. The unique structural features of this compound make it a potential candidate for designing novel neuroprotective therapies.

The synthesis of 2,3-dibromo-6-(difluoromethyl)pyridine-5-acetic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, are often employed to construct the complex molecular framework efficiently. The availability of high-quality starting materials and well-established synthetic protocols has facilitated its widespread use in research laboratories.

The growing interest in fluorinated compounds has also driven innovation in synthetic chemistry. The introduction of difluoromethylation reactions has provided chemists with powerful tools for introducing fluorinated moieties into complex molecules. These reactions often utilize specialized reagents and catalysts but offer significant advantages in terms of selectivity and efficiency. The synthesis of 2,3-dibromo-6-(difluoromethyl)pyridine-5-acetic acid exemplifies how these advanced techniques can be applied to produce valuable intermediates for drug discovery.

Ethical considerations are paramount in pharmaceutical research, ensuring that all synthetic processes adhere to stringent safety standards. The handling of brominated compounds requires particular attention due to their potential reactivity and toxicity. Proper ventilation, personal protective equipment (PPE), and waste management protocols are essential to mitigate risks associated with these chemicals.

The future prospects for 2,3-dibromo-6-(difluoromethyl)pyridine-5-acetic acid are promising as ongoing research continues to uncover new applications for this versatile intermediate. Collaborative efforts between academic institutions and pharmaceutical companies will likely lead to innovative drug candidates that leverage its unique structural features. As our understanding of disease mechanisms evolves, so too will our ability to design targeted therapies using compounds like this one.

In conclusion, 2,3-dibromo-6-(difluoromethyl)pyridine-5-acetic acid (CAS No. 1806818-15-4) represents a significant advancement in pharmaceutical chemistry. Its role as an intermediate in synthesizing bioactive molecules underscores its importance in drug discovery efforts aimed at treating various diseases. With continued research and development, this compound is poised to contribute further to advancements in medicine.